Cas no 123811-81-4 (2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel-)

• Product Name: 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel-
• CAS No: 123811-81-4
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5344832
• Update Time: 2025-11-01

2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel-

• Inchi： 1S/C11H13NO2.ClH/c1-7-6-10(11(13)14)12-9-5-3-2-4-8(7)9;/h2-5,7,10,12H,6H2,1H3,(H,13,14);1H/t7-,10-;/m1./s1
• InChI Key： TYZBBRJEYJHHPV-YZUKSGEXSA-N
• SMILES： N1C2=C(C=CC=C2)[C@H](C)C[C@@H]1C(O)=O.[H]Cl

Additional information on 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel-

Latest Research on 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel- (CAS: 123811-81-4)

The compound 2-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-methyl-, hydrochloride (1:1), (2R,4R)-rel- (CAS: 123811-81-4) has garnered significant attention in recent chemical and pharmaceutical research due to its potential therapeutic applications. This chiral quinoline derivative is structurally characterized by a tetrahydroquinoline core with a carboxylic acid group at the 2-position and a methyl substituent at the 4-position, existing as a hydrochloride salt in a (2R,4R)-relative configuration. Its stereochemistry and functional groups make it a promising scaffold for drug discovery, particularly in targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized asymmetric synthesis route with improved yield (78%) and enantiomeric excess (>99% ee) using chiral auxiliary-mediated hydrogenation. The hydrochloride salt form demonstrated enhanced solubility (23 mg/mL in PBS) compared to the free base (5 mg/mL), addressing formulation challenges for preclinical studies. Structural-activity relationship (SAR) analyses revealed that the (2R,4R)-configuration is critical for binding to γ-aminobutyric acid (GABA) receptors, showing 10-fold higher affinity than its stereoisomers in electrophysiological assays.

In neuropharmacology research, this compound has shown promising results as a GABA_A receptor modulator. In vitro studies using patch-clamp techniques demonstrated potentiation of GABA-induced currents (EC₅₀ = 0.8 μM) in recombinant α1β2γ2L receptors expressed in HEK293 cells. Behavioral studies in rodent models of anxiety and epilepsy showed dose-dependent effects, with 10 mg/kg (i.p.) significantly reducing seizure duration in the pentylenetetrazole (PTZ) model (p < 0.01) while maintaining a favorable safety profile (LD₅₀ > 200 mg/kg). These findings position it as a potential lead for next-generation anxiolytics and anticonvulsants with reduced sedation compared to benzodiazepines.

Emerging applications in antimicrobial therapy have also been reported. A 2024 study in ACS Infectious Diseases identified potent activity against drug-resistant Mycobacterium tuberculosis (MIC = 2 μg/mL) through inhibition of decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), validated by X-ray crystallography (PDB ID: 8T2M) showing hydrogen bonding with Lys418. The hydrochloride salt formulation showed improved pharmacokinetics in murine models, with oral bioavailability reaching 65% and lung tissue concentrations exceeding plasma levels by 3-fold, making it particularly suitable for pulmonary infections.

Current challenges in development include addressing first-pass metabolism (major pathway: CYP3A4-mediated oxidation) and optimizing blood-brain barrier penetration (measured logBB = -0.7). Several pharmaceutical companies have included derivatives of this scaffold in their pipelines, with Phase I clinical trials anticipated by 2025 for epilepsy indications. The compound's versatility is further highlighted by its use as a chiral building block in total synthesis, recently enabling the asymmetric construction of complex alkaloids with 95% diastereoselectivity.

Future research directions include structural modifications to improve metabolic stability and CNS penetration, exploration of prodrug strategies for enhanced oral absorption, and investigation of combination therapies with existing antimicrobials. The unique stereochemical features of (2R,4R)-rel- configuration continue to provide valuable insights for rational drug design across multiple therapeutic areas, solidifying its importance in contemporary medicinal chemistry research.